Cas no 905692-37-7 (N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 905692-37-7
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6265605
• Update Time: 2025-05-19

N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(phenylmethyl)-

• Inchi： 1S/C14H15N3O2S/c1-10-7-13(17-14(19)16-10)20-9-12(18)15-8-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： AYRFSUJUBSZQEO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1C=C(C)NC(=O)N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 8.07±0.10(Predicted)

Additional information on N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Recent Advances in the Study of N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS: 905692-37-7)

N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS: 905692-37-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and sulfanylacetamide moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The synthesis of N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide involves a multi-step process that includes the condensation of 6-methyl-2-thiouracil with benzyl chloroacetate, followed by subsequent modifications to enhance yield and purity. Advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography have been employed to confirm the structural integrity of the compound. These efforts have been critical in ensuring the reproducibility and scalability of the synthesis, which is essential for further pharmacological evaluations.

In vitro studies have demonstrated that N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor for the treatment of chronic inflammatory diseases. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of pyrimidine metabolism enzymes, highlighting its potential as a targeted anticancer agent.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide. The compound exhibits favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in animal models. However, challenges such as moderate solubility and potential off-target effects necessitate further structural optimization to improve its drug-like properties.

In conclusion, N-benzyl-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide represents a promising candidate for the development of novel therapeutics in inflammation and oncology. Ongoing research aims to address its limitations and explore its potential in combination therapies. The compound's unique chemical structure and biological activity underscore its value as a subject of continued investigation in the field of chemical biology and drug discovery.